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Compound of Interest

Molybdenum(VI) tetrachloride
Compound Name:
oxide

Cat. No.: B083535

An In-depth Technical Guide to Molybdenum(VI) Tetrachloride Oxide

This guide provides a detailed overview of Molybdenum(VI) tetrachloride oxide, a compound
of interest to researchers, scientists, and professionals in drug development. It covers the
fundamental chemical properties, synthesis, and structural information.

Core Chemical Properties

Molybdenum(VI) tetrachloride oxide, also known as Molybdenum oxytetrachloride, is an
inorganic compound with the chemical formula MoOCI4[1][2][3]. It is a thermally unstable, dark
green solid that is sensitive to moisture[2][3]. As a diamagnetic compound, it is utilized in the
preparation of other molybdenum complexes[3].

The compound typically appears as a green, hygroscopic powder or crystals[4][5][6]. It has a
melting point in the range of 100-101 °C[1][3][5]. It is soluble in benzene and carbon disulfide,
but reacts with water[3].

Quantitative Data Summary

The fundamental quantitative data for Molybdenum(VI) tetrachloride oxide is summarized in
the table below.
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Property Value References
Molecular Formula MoOCla [LI21031[41511611 7]
Molecular Weight 253.75 g/mol [11[2][4]1[5]16]
Monoisotopic Mass 253.775726 u [4]

Melting Point 100-101 °C [11[31[5]

Molecular Structure and Composition

The molecular geometry of Molybdenum(VI) tetrachloride oxide is square pyramidal with Cav
symmetry[3]. The relationship between the compound's name, formula, and constituent
elements is illustrated in the diagram below.
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Logical relationship of Molybdenum(VI) tetrachloride oxide.

Synthesis Protocols

Detailed experimental protocols for the synthesis of Molybdenum(VI) tetrachloride oxide are
not extensively available in general literature. However, established methods include:

¢ Chlorination of Molybdenum Trioxide: This process involves the reaction of molybdenum
trioxide (MoOs) with a chlorinating agent like thionyl chloride (SOCI2)[3]. The reaction is as
follows: MoOs + 2 SOCIlz2 - MoOCla + 2 SO2[3]
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« Oxidation of Molybdenum Pentachloride: This method involves treating molybdenum
pentachloride (MoCls) with oxygen][3].

The workflow for a generalized synthesis and characterization process is depicted below.

Starting Materials
(e.g., MoO3, SOCI2)

Chemical Reaction
(e.g., Chlorination)

Isolation and Purification
of MoOCl4

Product Characterization
(e.q., Spectroscopy, X-ray Diffraction)

Pure Molybdenum(V1)
Tetrachloride Oxide

Click to download full resolution via product page

Generalized experimental workflow for MoOCls synthesis.

Applications

Molybdenum(VI) tetrachloride oxide serves as a precursor for various catalysts and
composite materials. Some of its documented applications include:

¢ As a precursor to binary metal catalysts used in the living polymerization of acetylenes|[6].
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e As an oxidant for the aromatization of Hantzsch-1,4-dihydropyridines[6].

o As a molybdenum precursor in the preparation of Nafion-Mo composite materials, which are
used as catalysts in the synthesis of nitrones|[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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